4-Methyl-3-nitrobenzoic acid 4-Methyl-3-nitrobenzoic acid Prismatic crystals or off-white powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 96-98-0
VCID: VC21313689
InChI: InChI=1S/C8H7NO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES: CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol

4-Methyl-3-nitrobenzoic acid

CAS No.: 96-98-0

Cat. No.: VC21313689

Molecular Formula: C8H7NO4

Molecular Weight: 181.15 g/mol

* For research use only. Not for human or veterinary use.

4-Methyl-3-nitrobenzoic acid - 96-98-0

Specification

Description Prismatic crystals or off-white powder. (NTP, 1992)
CAS No. 96-98-0
Molecular Formula C8H7NO4
Molecular Weight 181.15 g/mol
IUPAC Name 4-methyl-3-nitrobenzoic acid
Standard InChI InChI=1S/C8H7NO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H,10,11)
Standard InChI Key BBEWSMNRCUXQRF-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Canonical SMILES CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Melting Point 369 to 374 °F (NTP, 1992)

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